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Compound of Interest

Compound Name:
3,4-(Methylenedioxy)phenylacetic

acid

Cat. No.: B135183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of homopiperonylic acid, also known as 3,4-(Methylenedioxy)phenylacetic
acid. The information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific endeavors.

Core Physical and Chemical Properties
Homopiperonylic acid is a white to pale yellow micro-crystalline powder.[1] The quantitative

physical and chemical data for homopiperonylic acid are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C9H8O4 [1][2][3]

Molecular Weight 180.16 g/mol [1][2][4]

Melting Point 125-129 °C [1][5][6]

Boiling Point 272.96 °C (estimate) [1][5]

pKa 4.31 ± 0.10 (Predicted) [1][5]

Solubility

Partly soluble in water; Soluble

in ethanol and methanol;

Slightly soluble in DMSO.

[1][3][5]

Appearance
Micro-Crystalline Powder,

Beige to pale yellow
[1]

CAS Number 2861-28-1 [1][2][3]

InChI Key
ODVLMCWNGKLROU-

UHFFFAOYSA-N
[1][3]

SMILES OC(=O)Cc1ccc2OCOc2c1 [6]

Experimental Protocols
While specific experimental procedures for determining the physical characteristics of

homopiperonylic acid are not detailed in the provided search results, standard laboratory

methodologies would be employed. Below are generalized protocols for key physical property

measurements.

1. Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid homopiperonylic acid

transitions to a liquid.

Methodology:
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A small, dry sample of homopiperonylic acid is finely powdered and packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady rate.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has melted is recorded as the end of the

melting range.

2. Solubility Assessment

Objective: To qualitatively or quantitatively determine the solubility of homopiperonylic acid in

various solvents.

Methodology:

A small, measured amount of homopiperonylic acid is added to a test tube.

A measured volume of the solvent (e.g., water, ethanol, DMSO) is added.

The mixture is agitated (e.g., by vortexing) for a set period.

The solution is visually inspected for the presence of undissolved solid.

If the solid dissolves completely, more solute can be added until saturation is reached to

determine the approximate solubility.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the molecular structure of homopiperonylic acid by analyzing the

magnetic properties of its atomic nuclei.

Methodology:
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A small amount of homopiperonylic acid is dissolved in a suitable deuterated solvent (e.g.,

DMSO-d6 or CDCl3).

The solution is transferred to an NMR tube.

The NMR tube is placed in the NMR spectrometer.

¹H and ¹³C NMR spectra are acquired. The chemical shifts, integrations, and coupling

patterns provide information about the structure of the molecule.[7]

4. Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in homopiperonylic acid by measuring the

absorption of infrared radiation.

Methodology:

A small amount of dry homopiperonylic acid is mixed with potassium bromide (KBr) and

pressed into a thin pellet. Alternatively, the sample can be analyzed as a mull in Nujol or

as a thin film.

The sample is placed in the IR spectrometer.

The IR spectrum is recorded, showing absorption bands corresponding to the vibrational

frequencies of the functional groups in the molecule. For homopiperonylic acid,

characteristic peaks for the carboxylic acid O-H and C=O stretches, as well as aromatic C-

H and C=C stretches, would be expected.

Visualizations
Workflow for Physical Characterization of a Chemical Compound

The following diagram illustrates a general workflow for the physical and chemical

characterization of a compound like homopiperonylic acid.
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Caption: Workflow for the Physical Characterization of a Chemical Compound.

Generic Ligand-Activated Signaling Pathway

While no specific signaling pathways involving homopiperonylic acid were identified in the

search results, a related compound, piperonylic acid, has been shown to activate the EGFR

signaling pathway.[8] The following diagram illustrates a generic signaling pathway that can be

activated by a ligand binding to a receptor.
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Caption: Generic Ligand-Activated Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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